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Compound of Interest

Compound Name: Galantide (M15)
Cat. No.: B10795280
Get Quote
. J

Galantide (M15) (CAS: 138579-66-5) is a synthetic chimeric peptide composed of Galanin(1-
13) and Substance P(5-11) amide[1].

The Causality of its Structure: Why engineer a chimera? The N-terminal Galanin(1-13)
sequence provides the necessary pharmacophore for high-affinity docking into the GalR1 and
GalR2 binding pockets. However, by fusing it to the Substance P(5-11) fragment, the peptide
sterically hinders the conformational shift required for G-protein coupling. This traps the
receptor in an inactive state, effectively establishing competitive antagonism and preventing the
endogenous galanin-mediated inhibition of insulin secretion[1].

Quantitative Binding & Activity Profile

Understanding these metrics is critical for accurate dosing and recognizing the environmental
risk of improper disposal.
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Binding Affinity ( Functional Activity . .
Receptor | Target . Biological Effect
KDor Ki) (1C50)
Galanin Receptors <0.1nM & ~6.0 nM N/A High-affinity target
(Rat Hypothalamus) (Two classes) docking[2]
Substance P Secondary target
~40.0 nM N/A o
Receptors binding[2]
Glucose-Induced Antagonizes galanin-
_ _ N/A 1.0nM _ o
Insulin Secretion mediated inhibition[1]
Potassium ( K+) Antagonizes galanin-
N/A 4.0 nM ] _
Conductance induced increase[2]

Mechanistic Pathway Visualization

To fully grasp why Galantide must be handled with care, we must visualize its mechanism of
action at the cellular level.
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Caption: Galantide (M15) antagonism of GalR signaling to restore glucose-induced insulin
secretion.

Standardized Experimental Workflows

A self-validating protocol ensures that failure at any step is immediately detectable, preventing
the generation of compromised data.

Protocol A: Preparation and Handling of Galantide
Solutions

o Equilibration: Allow the lyophilized Galantide vial to reach room temperature in a desiccator
before opening.
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o Causality: Peptides are highly hygroscopic. Opening a cold vial introduces atmospheric
condensation, which accelerates the hydrolytic degradation of the peptide bonds,
destroying your active compound.

e Reconstitution: Dissolve the peptide in sterile, distilled water (for the TFA salt form) and dilute
with your assay buffer containing 0.01% Bovine Serum Albumin (BSA)[2].

o Causality: The Substance P fragment of Galantide is highly lipophilic. Without a carrier
protein like BSA, the peptide will rapidly adsorb to the plastic walls of microcentrifuge
tubes, leading to artificially low dosing and irreproducible results.

 Aliquotting: Divide immediately into single-use aliquots and store at -20°C.

o Causality: Repeated freeze-thaw cycles cause ice-crystal shearing and localized pH shifts
that denature the chimeric structure.

Protocol B: In Vitro Pancreatic Islet Insulin Secretion
Assay

« |solation: Isolate mouse pancreatic islets and culture in standard RPMI medium.
e Pre-incubation: Pre-incubate islets with Galantide (1-10 nM) for 30 minutes.

o Causality: Galantide must fully occupy the GalR1/GalR2 pockets before the endogenous
agonist is introduced to establish a robust competitive blockade.

e Challenge: Introduce Galanin (10 nM) alongside high glucose (16.7 mM) to stimulate insulin
secretion[1].

e Quantification: Quantify insulin release via ELISA to validate the antagonistic effect.

Galantide (M15) Proper Disposal Procedures

Because Galantide is a highly potent neuropeptide analogue, even trace amounts in
wastewater can act as endocrine disruptors in local aquatic ecosystems. Standard aqueous
disposal is strictly prohibited.
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Step-by-Step Disposal Plan

e Segregation at Source: Do not mix Galantide waste with general organic solvents or
biohazardous infectious waste. Collect all Galantide-contaminated liquids (supernatants,
unused stock) and solids (pipette tips, vials) in a dedicated, puncture-resistant chemical
waste container[3].

e Avoidance of Chemical Neutralization: Do NOT attempt to neutralize Galantide using
standard laboratory bleach (sodium hypochlorite).

o Causality: While bleach denatures large proteins, short chimeric peptides may only
undergo partial oxidation. This can result in halogenated peptide fragments that retain
partial receptor affinity or gain unpredictable, off-target toxicological profiles.

e Labeling and Documentation: Label the container explicitly as "Biologically Active Peptide
Waste - Galantide (M15)." Include the CAS Number (138579-66-5) to self-validate the waste
stream for your Environmental Health and Safety (EHS) personnel[2].

» Final Disposal via Incineration: Transfer the sealed containers to a licensed professional
waste disposal service[3].

o Causality: The waste must be subjected to high-temperature incineration (>850°C)
equipped with an afterburner and scrubber. This is the only method that guarantees
complete thermal oxidation of the carbon-nitrogen peptide bonds, converting the active
neuropeptide into harmless carbon oxides ( COx) and nitrogen oxides ( NOx)[3].
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Caption: Step-by-step disposal workflow for Galantide (M15) waste via high-temperature
incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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